Cas no 2680861-93-0 (2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid)

This compound features a cyclohexane ring substituted at the 4-position with a group containing both an acetic acid moiety and an acetamido group bearing a trifluoromethyl substituent (2,2,2-trifluoro). Its key advantage lies in the strategic placement of these functional groups, potentially offering enhanced metabolic stability or specific biological activity derived from the trifluoromethyl group and its carboxylic acid functionalities within a bicyclic-like structure derived from cyclohexane and acetic acid linkage. The specific substitution pattern may confer unique chemical reactivity or pharmacological properties suitable for targeted applications in medicinal chemistry or agrochemical research.
2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid structure
2680861-93-0 structure
Product Name:2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid
CAS No:2680861-93-0
MF:C12H18F3NO3
MW:281.271434307098
CID:6213147
PubChem ID:165918251
Update Time:2025-06-16

2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[4,4-dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid
    • EN300-28286172
    • 2680861-93-0
    • 2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid
    • Inchi: 1S/C12H18F3NO3/c1-10(2)3-5-11(6-4-10,7-8(17)18)16-9(19)12(13,14)15/h3-7H2,1-2H3,(H,16,19)(H,17,18)
    • InChI Key: PTDIGDFJWOQYKO-UHFFFAOYSA-N
    • SMILES: FC(C(NC1(CC(=O)O)CCC(C)(C)CC1)=O)(F)F

Computed Properties

  • Exact Mass: 281.12387792g/mol
  • Monoisotopic Mass: 281.12387792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.4Ų

2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid Pricemore >>

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2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid Related Literature

Additional information on 2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid

Comprehensive Overview of 2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid (CAS No. 2680861-93-0)

In the realm of specialized organic compounds, 2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid (CAS No. 2680861-93-0) has garnered significant attention due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its cyclohexylacetic acid backbone and trifluoroacetamido moiety, exemplifies the intersection of synthetic chemistry and molecular design. Researchers and industry professionals frequently search for terms like "synthesis of trifluoroacetamido derivatives" or "applications of cyclohexylacetic acid compounds", reflecting the growing interest in this chemical space.

The molecular structure of 2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid incorporates a 4,4-dimethylcyclohexyl group, which enhances steric stability, and a trifluoroacetamido functional group known for its electron-withdrawing properties. These attributes make it a valuable intermediate in the development of bioactive molecules. Current trends in drug discovery emphasize the importance of fluorinated compounds, as evidenced by the surge in searches for "fluorine in medicinal chemistry" and "trifluoroacetamido derivatives in drug design". This compound aligns perfectly with these trends, offering a versatile scaffold for further derivatization.

From a synthetic perspective, the preparation of CAS No. 2680861-93-0 involves multi-step organic transformations, including amidation and cyclohexyl ring functionalization. Laboratories focusing on high-value intermediates often explore its synthesis to support projects in peptide mimetics or small-molecule inhibitors. The compound’s carboxylic acid group further allows for conjugation with other pharmacophores, a feature highly sought after in prodrug development and targeted delivery systems. These aspects resonate with frequent queries such as "carboxylic acid derivatives in pharmaceuticals" and "cyclohexyl-based building blocks".

Beyond pharmaceuticals, 2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid finds relevance in material science, particularly in the design of fluorinated polymers and specialty coatings. The incorporation of trifluoromethyl groups improves thermal stability and chemical resistance, topics frequently searched under "fluorinated materials applications". Additionally, its chiral cyclohexyl center opens doors to enantioselective catalysis, a hot topic in green chemistry circles, as seen in searches for "asymmetric synthesis using chiral auxiliaries".

Quality control and analytical characterization of CAS No. 2680861-93-0 are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry are routinely employed, aligning with industry demands for "advanced analytical methods for organic compounds". Furthermore, the compound’s stability under various conditions is a recurring subject in forums discussing "storage of acid-sensitive intermediates" and "handling fluorinated compounds".

In conclusion, 2-[4,4-Dimethyl-1-(2,2,2-trifluoroacetamido)cyclohexyl]acetic acid represents a multifaceted tool for researchers across disciplines. Its structural complexity and functional versatility cater to evolving needs in drug discovery, material innovation, and synthetic methodology. As interest in fluorine chemistry and sterically hindered scaffolds continues to rise, this compound is poised to remain a focal point in scientific discourse and industrial applications.

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